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Compound of Interest

Compound Name: lodoacetyl-PEG4-biotin

Cat. No.: B11931333

For Researchers, Scientists, and Drug Development Professionals

lodoacetyl-PEG4-biotin is a versatile, sulfhydryl-reactive biotinylation reagent widely
employed in life sciences research. This guide provides a comprehensive overview of its
chemical structure, properties, and applications, with a focus on practical experimental
considerations.

Core Concepts: Structure and Functionality

lodoacetyl-PEG4-biotin is a heterobifunctional molecule that consists of three key
components:

 lodoacetyl Group: This functional group is highly reactive towards free sulfhydryl (thiol)
groups, such as those found on the side chains of cysteine residues in proteins. The reaction
forms a stable and irreversible thioether bond.

o Polyethylene Glycol (PEG) Spacer (PEG4): A tetraethylene glycol linker separates the
iodoacetyl group and the biotin moiety. This hydrophilic spacer arm enhances the water
solubility of the reagent and the resulting biotinylated molecule, which can reduce
aggregation.[1] The length of the spacer also minimizes steric hindrance, facilitating the
interaction between the biotin and its binding partners.
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« Biotin: A vitamin with an exceptionally high affinity for avidin and streptavidin proteins. This

strong and specific interaction is the foundation for numerous detection, purification, and

immobilization assays.

The chemical structure of lodoacetyl-PEG4-biotin enables the specific and covalent

attachment of a biotin label to proteins and other molecules containing free sulfhydryl groups.

This "tagging" allows for the subsequent detection or isolation of the labeled molecule using

avidin or streptavidin-based techniques.

Physicochemical Properties

A summary of the key quantitative properties of lodoacetyl-PEG4-biotin is presented in the

table below for easy reference and comparison.

Property

Value

Molecular Formula

C22H39IN4O7S

Molecular Weight 630.54 g/mol
Exact Mass 630.16 Da
Spacer Arm Length ~27.1 A

Solubility

Soluble in organic solvents such as
Dimethylformamide (DMF) and Dimethyl
sulfoxide (DMSO). Must be dissolved in an
organic solvent before dilution in aqueous
buffers.[1][2]

Reactive Group

lodoacetyl

Target Moiety

Sulfhydryl groups (-SH)

Resulting Bond

Thioether (irreversible)

Optimal Reaction pH

7.5-8.5[3]

Storage Conditions

Store at -20°C, desiccated and protected from
light.[4]
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Reaction Mechanism and Experimental Workflow

The fundamental reaction of lodoacetyl-PEG4-biotin involves the nucleophilic substitution of
the iodine atom by the sulfur atom of a thiol group. This results in the formation of a stable

thioether linkage.

+ Iodoacetyl-PEG4-biotin

Protein-SH (pH 7.5-8.5)
(Cysteine Residue)
I Biotinylated Protein
(Stable Thioether Bond)

(Iodoacetyl-PEG4-biotin)

HI
(Byproduct)

Click to download full resolution via product page

Reaction of lodoacetyl-PEG4-biotin with a protein sulfhydryl group.

A typical experimental workflow for biotinylating a protein with lodoacetyl-PEG4-biotin and

subsequent purification is outlined below.
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1. Sample Preparation

Prepare Protein Solution
in Thiol-Free Buffer

Reduce Disulfide Bonds
(if necessary, e.g., with DTT/TCEP)

2. Biotinylation Reaction

Remove Reducing Agent Dissolve lodoacetyl-PEG4-biotin
(e.g., Desalting Column) in DMF or DMSO

Add Biotin Reagent to
Protein Solution (3-5 fold molar excess)

Incubate in the Dark
(e.g., 90 min at room temperature)

3. Purification

Remove Excess Biotin Reagent
(e.g., Desalting Column or Dialysis)

(Collect Biotinylated Protein)

4. Analysis

Quantify Biotin Incorporation
(e.g., HABA Assay)

Downstream Applications
(e.g., Western Blot, Affinity Purification)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

